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Technical Support Center: 3,5-Dimethyl-4-
nitropyridine 1-oxide
A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 3,5-Dimethyl-4-nitropyridine 1-oxide (CAS No.

14248-66-9). As a Senior Application Scientist, my goal is to provide you with a comprehensive

guide that synthesizes critical safety information with practical, field-proven insights. This

document is designed to address specific issues you may encounter during your experiments,

ensuring both the integrity of your research and the safety of your laboratory personnel.

3,5-Dimethyl-4-nitropyridine 1-oxide is a crucial intermediate in the synthesis of

pharmaceuticals, most notably proton pump inhibitors like Omeprazole and Esomeprazole.[1]

[2] However, its chemical structure—an aromatic nitro compound combined with an N-oxide

functionality—necessitates stringent handling and storage protocols. This guide provides a

structured, question-and-answer-based approach to navigate its hazards effectively.

Part 1: Frequently Asked Questions (FAQs) - Hazard
Identification & Properties
This section addresses the most common initial inquiries regarding the inherent risks and

characteristics of the compound.
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Q1: What are the primary hazards associated with 3,5-Dimethyl-4-nitropyridine 1-oxide?

The primary hazards stem from its classification as an aromatic nitro compound and N-oxide.

These are:

Potential Explosive Hazard: Some sources indicate that the compound is highly explosive

when subjected to high temperatures, blunt impact, friction, or flame.[3] Aromatic nitro

compounds are known for their energetic properties, and this substance should be handled

with extreme care.

Toxicity: Like many aromatic nitro compounds, it is considered toxic upon ingestion,

inhalation, or skin contact.[4][5] Systemic effects can include methemoglobinemia, a

condition that reduces the blood's ability to carry oxygen, leading to symptoms like cyanosis

(blue discoloration of the blood), headaches, and dizziness.[5]

Irritation: It is classified as a skin and eye irritant.[6][7] Dust from the solid compound can

also cause respiratory tract irritation.[7][8]

Carcinogenicity: The compound is suspected of causing cancer.[6][7][9] Therefore, exposure

must be minimized.

Hazardous Decomposition: When heated to decomposition, it emits toxic fumes, including

nitrogen oxides (NOx) and carbon monoxide (CO).[6][10]

Q2: How should I interpret the "explosive" characteristic? Does this mean it will detonate

easily?

While one source explicitly labels it as "highly explosive,"[3] it's crucial to understand the

context. This hazard is most pronounced under specific conditions like high heat or significant

physical shock. It is not as sensitive as a primary explosive, but its chemical structure gives it

the potential for rapid, exothermic decomposition.

The Causality: The combination of the nitro group (an energy-rich functional group) and the

pyridine N-oxide moiety on an aromatic ring makes the molecule energetically unstable. The N-

oxide bond is relatively weak and can act as an internal oxidant. Therefore, you must treat this

compound with the respect due to any energetic material. Crucially, avoid grinding, aggressive

scraping, or heating the dry solid in a confined space.
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Q3: What are the key physical and chemical properties I should be aware of?

Summarizing the essential data in a table allows for quick reference during experimental

planning.

Property Value Source(s)

CAS Number 14248-66-9 [1][9]

Molecular Formula C₇H₈N₂O₃ [1][11]

Molecular Weight 168.15 g/mol [1][9]

Appearance Yellow crystalline solid [3][12]

Melting Point Approximately 174 °C [9]

InChI Key
VLKVMXPKEDVNBO-

UHFFFAOYSA-N
[1]

Part 2: Troubleshooting Guide - Safe Handling &
Engineering Controls
This section provides solutions to common scenarios encountered in the lab, ensuring a self-

validating system of safety.

Scenario 1: "I need to weigh the solid compound for my reaction. What is the minimum required

setup?"

Solution: Handling the solid powder presents the highest risk of inhalation and contamination.

The following protocol is mandatory.

Step 1: Engineering Controls. All handling of the solid must be performed inside a certified

chemical fume hood to minimize inhalation exposure.[4] The hood sash should be kept as

low as possible.

Step 2: Personal Protective Equipment (PPE). Before entering the fume hood, you must be

wearing the appropriate PPE. The diagram below outlines the decision process for PPE

selection.
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Step 3: Weighing Procedure. To prevent dust formation, handle the material carefully.[13]

Use a spatula to gently transfer the compound to a tared weighing vessel. Do not scrape the

container aggressively. If possible, use a vessel with a lid that can be closed for transport

back to your bench.

Step 4: Immediate Cleanup. Clean any spills within the fume hood immediately using the

procedure outlined in Part 4.

Mandatory PPE Selection Workflow
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Task: Handling
3,5-Dimethyl-4-nitropyridine 1-oxide

Base PPE:
- Nitrile Gloves (>0.11 mm)

- ANSI Z87.1 Safety Glasses
- Buttoned Lab Coat

Handling Solid Powder?

Working with Solution?

No
Add NIOSH-Approved Respirator

(N99 or P2 Filter)

Yes

Upgrade to Chemical Goggles
& Add Face Shield

Yes (Splash Risk)

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.
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Scenario 2: "I've received a new bottle. What are the non-negotiable rules for storage?"

Solution: Improper storage is a primary cause of laboratory incidents. This compound's

reactivity profile demands strict segregation and environmental control.

Location: Store in a cool, dry, and well-ventilated area that is designated for toxic and

reactive chemicals.[6][13] The storage area must be locked or otherwise secured to restrict

access.[5][10] Some suppliers recommend refrigerated storage (2-8°C).[9]

Container: Always keep the compound in its original, tightly sealed container to prevent

moisture absorption and contamination.[6][13]

Atmosphere: For long-term storage, keeping the material under an inert atmosphere (e.g.,

nitrogen) is recommended to enhance stability.[6][13]

Incompatibility: This is the most critical aspect of storage. Failure to segregate can lead to

violent reactions. Store this compound away from the materials listed in the diagram below.

The fundamental principle is to separate it from strong acids, bases, oxidizing agents,

reducing agents, and all sources of ignition.[5][6][14][15]

Chemical Storage Incompatibility Diagram

3,5-Dimethyl-4-nitropyridine
1-oxide

Incompatible Materials
(DO NOT STORE WITH)

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

Strong Acids
(e.g., HCl, H₂SO₄)

Strong Bases
(e.g., NaOH, KOH)

Flammables & Combustibles
(e.g., Solvents, Paper)

Heat & Ignition Sources
(e.g., Ovens, Hot Plates, Sparks)

Click to download full resolution via product page

Caption: Visually represents materials incompatible with the compound.
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Part 3: Experimental Protocols - Emergency &
Disposal Procedures
This section provides step-by-step methodologies for critical situations. These protocols must

be reviewed and understood before beginning any work.

Protocol 3.1: Small Solid Spill Cleanup (< 1 gram)
Objective: To safely clean and decontaminate a small spill of solid 3,5-Dimethyl-4-
nitropyridine 1-oxide within a chemical fume hood.

Methodology:

Alert & Secure: Alert personnel in the immediate area. Ensure the fume hood sash is

lowered. Do not attempt to clean a spill outside of a fume hood without respiratory protection.

Don PPE: If not already worn, don the full required PPE, including nitrile gloves, a lab coat,

and chemical splash goggles.

Contain Dust: Gently cover the spill with a paper towel wetted with water. This prevents the

powder from becoming airborne. Do not use flammable solvents.

Collect Waste: Carefully wipe up the spill from the outside-in with the wetted towel. Place the

towel and any other contaminated materials (e.g., weighing paper) into a dedicated

hazardous waste bag or container.[10]

Decontaminate: Wipe the spill area with a cloth dampened with soap and water. Follow with

a clean water rinse, and finally a solvent rinse (e.g., 70% ethanol) if compatible with the

surface.

Dispose: Seal the hazardous waste container, label it clearly (e.g., "Waste: 3,5-Dimethyl-4-
nitropyridine 1-oxide"), and dispose of it according to your institution's hazardous waste

procedures.[7]

Doff PPE: Remove and dispose of gloves properly. Wash hands thoroughly with soap and

water.[16]
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Protocol 3.2: First Aid for Exposures
Objective: To provide immediate, effective first aid following personal exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7][13] Remove contact lenses if present and

easy to do. Seek immediate medical attention.[7]

Skin Contact: Quickly remove contaminated clothing.[16] Immediately wash the affected skin

area with plenty of soap and water for at least 15 minutes.[7][13] Seek medical attention if

irritation develops or persists.[13]

Inhalation: Remove the individual to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[13] Rinse mouth with water and seek immediate medical attention.

Part 4: Waste Disposal FAQ
Q: How do I properly dispose of unused compound and contaminated lab supplies?

A: All waste associated with 3,5-Dimethyl-4-nitropyridine 1-oxide is classified as hazardous

waste.[7]

Solid Waste: Collect unused or expired compound, contaminated PPE (gloves, disposable

coats), and contaminated lab supplies (weighing paper, pipette tips, etc.) in a dedicated,

clearly labeled hazardous waste container.[4]

Liquid Waste: Solutions containing the compound should be collected in a separate, labeled

hazardous liquid waste container. Do not mix with other waste streams unless compatibility

is confirmed.

Disposal Vendor: All waste must be disposed of through your institution's licensed hazardous

waste management provider.[7] Do not pour any waste down the drain or place it in regular

trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,5-Dimethyl-4-nitropyridine 1-oxide | 14248-66-9 | Benchchem [benchchem.com]

2. 3,5-Dimethyl-4-nitropyridine 1-oxide | 14248-66-9 [chemicalbook.com]

3. chembk.com [chembk.com]

4. benchchem.com [benchchem.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. fishersci.com [fishersci.com]

7. assets.thermofisher.com [assets.thermofisher.com]

8. benchchem.com [benchchem.com]

9. 3,5-Dimethyl-4-nitropyridine 1-oxide | 14248-66-9 | FD45455 [biosynth.com]

10. jubilantingrevia.com [jubilantingrevia.com]

11. 3,5-Dimethyl-4-nitropyridine 1-Oxide | LGC Standards [lgcstandards.com]

12. 3,5-Dimethyl-4-nitropyridine 1-oxide, 5 g, CAS No. 14248-66-9 | Research Chemicals |
Biochemicals - Product Expansion | Campaign | Carl ROTH - Austria [carlroth.com]

13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

14. cedrec.com [cedrec.com]

15. utsc.utoronto.ca [utsc.utoronto.ca]

16. nj.gov [nj.gov]

To cite this document: BenchChem. [safe handling and storage of 3,5-Dimethyl-4-
nitropyridine 1-oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057808#safe-handling-and-storage-of-3-5-dimethyl-
4-nitropyridine-1-oxide]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b057808?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b057808
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91014281.htm
https://www.chembk.com/en/chem/3,5-Dimethyl-4-Nitropyridine%201-Oxide
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_6_pyridin_2_yl_aniline.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/146439
https://www.fishersci.com/store/msds?partNumber=AC441980050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19457~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2023:39:49~~2%203-Dimethyl-4-nitropyridine%20N-oxide~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Ethyl_4_nitropyridine_1_oxide.pdf
https://www.biosynth.com/p/FD45455/14248-66-9-35-dimethyl-4-nitropyridine-1-oxide
https://www.jubilantingrevia.com/uploads/files/106msds_0307GjGhs01Div.3sdsPyridine-N-oxide.pdf
https://www.lgcstandards.com/KH/en/3-5-Dimethyl-4-nitropyridine-1-Oxide/p/TRC-D473635
https://www.carlroth.com/at/en/research-chemicals/35-dimethyl-4-nitropyridine-1-oxide/p/2knh.2
https://www.carlroth.com/at/en/research-chemicals/35-dimethyl-4-nitropyridine-1-oxide/p/2knh.2
https://pim-resources.coleparmer.com/sds/19954.pdf
https://cedrec.com/cedrec_images/upload/guidance/hsg135.pdf
https://www.utsc.utoronto.ca/ehs/sites/utsc.utoronto.ca.ehs/files/docs/Lab%20Safety%20Manual%2006%20Chemical%20Handling%20and%20Storage.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1624.pdf
https://www.benchchem.com/product/b057808#safe-handling-and-storage-of-3-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/product/b057808#safe-handling-and-storage-of-3-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/product/b057808#safe-handling-and-storage-of-3-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/product/b057808#safe-handling-and-storage-of-3-5-dimethyl-4-nitropyridine-1-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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